Cas no 685135-44-8 (2-chloro-6-ethoxy-3-3-(4-methylphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoline)

• Product Name: 2-chloro-6-ethoxy-3-3-(4-methylphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoline
• CAS No: 685135-44-8
• MF: C₂₆H₂₂ClN₃O₂S
• MW: 475.989783763886
• CID: 6462281
• Update Time: 2025-05-20

2-chloro-6-ethoxy-3-3-(4-methylphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-6-ethoxy-3-3-(4-methylphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoline
• (5-(2-chloro-6-ethoxyquinolin-3-yl)-3-(p-tolyl)-4,5-dihydro-1H-pyrazol-1-yl)(thiophen-2-yl)methanone
• Methanone, [5-(2-chloro-6-ethoxy-3-quinolinyl)-4,5-dihydro-3-(4-methylphenyl)-1H-pyrazol-1-yl]-2-thienyl-

• Inchi： 1S/C26H22ClN3O2S/c1-3-32-19-10-11-21-18(13-19)14-20(25(27)28-21)23-15-22(17-8-6-16(2)7-9-17)29-30(23)26(31)24-5-4-12-33-24/h4-14,23H,3,15H2,1-2H3
• InChI Key： PVDKLDNAWCRFES-UHFFFAOYSA-N
• SMILES： C(N1C(C2=CC3C(N=C2Cl)=CC=C(OCC)C=3)CC(C2=CC=C(C)C=C2)=N1)(C1SC=CC=1)=O

Experimental Properties

• Density: 1.34±0.1 g/cm3(Predicted)
• Boiling Point: 629.9±65.0 °C(Predicted)
• pka: -0.12±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 2-chloro-6-ethoxy-3-3-(4-methylphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoline

Recent Advances in the Study of 2-chloro-6-ethoxy-3-3-(4-methylphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoline (CAS: 685135-44-8)

The compound 2-chloro-6-ethoxy-3-3-(4-methylphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoline (CAS: 685135-44-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and potential applications in drug development.

Recent studies have highlighted the compound's role as a promising scaffold for the development of novel kinase inhibitors. Its structural complexity, featuring a quinoline core fused with a dihydropyrazole ring and a thiophene-2-carbonyl moiety, offers multiple sites for chemical modification, enabling the fine-tuning of its pharmacological properties. Researchers have employed advanced computational modeling techniques to predict its binding affinity towards various kinase targets, with preliminary results suggesting high selectivity for certain oncogenic kinases.

In vitro studies have demonstrated that 2-chloro-6-ethoxy-3-3-(4-methylphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoline exhibits potent inhibitory activity against a range of cancer cell lines, including those resistant to conventional chemotherapy. Mechanistic investigations reveal that the compound induces apoptosis through the activation of intrinsic apoptotic pathways, as evidenced by the upregulation of pro-apoptotic proteins such as Bax and caspase-3. Furthermore, its ability to modulate the tumor microenvironment by inhibiting angiogenesis has been documented, suggesting a multifaceted mechanism of action.

The pharmacokinetic profile of this compound has also been a subject of recent research. Studies in animal models indicate favorable absorption and distribution characteristics, with a half-life that supports once-daily dosing. However, challenges related to its metabolic stability and potential drug-drug interactions have been identified, prompting ongoing efforts to optimize its chemical structure. Derivatives with improved metabolic stability are currently under investigation, with early-stage clinical trials anticipated in the near future.

In conclusion, 2-chloro-6-ethoxy-3-3-(4-methylphenyl)-1-(thiophene-2-carbonyl)-4,5-dihydro-1H-pyrazol-5-ylquinoline represents a promising candidate for further development in oncology and other therapeutic areas. Its unique structural attributes and demonstrated biological activity underscore its potential as a lead compound. Future research should focus on addressing its pharmacokinetic limitations and exploring its efficacy in combination therapies. The continued investigation of this compound and its derivatives is expected to yield valuable insights into its therapeutic potential and mechanism of action.